Cas no 74130-02-2 (1-phenyl-4-(phenylsulfonyl)piperazine)

• Product Name: 1-phenyl-4-(phenylsulfonyl)piperazine
• CAS No: 74130-02-2
• MF: C₁₆H₁₈N₂O₂S
• MW: 302.391322612762
• MDL: MFCD00784282
• CID: 1766319
• PubChem ID: 258873
• Update Time: 2025-04-21

1-phenyl-4-(phenylsulfonyl)piperazine Chemical and Physical Properties

Names and Identifiers

• 1-phenyl-4-(phenylsulfonyl)piperazine
• piperazine, 1-phenyl-4-(phenylsulfonyl)-
• 1-(benzenesulfonyl)-4-phenylpiperazine
• AG-690/12889745
• Cambridge id 5344916
• SR-01000418071
• BRD-K97070617-001-01-5
• HMS2820A11
• CHEMBL350257
• NCGC00174872-02
• SCHEMBL616835
• NCIOpen2_009398
• SR-01000418071-1
• NSC88242
• MLS001210018
• AB00081679-01
• Z45509909
• DTXSID00293278
• SMR000515686
• Oprea1_828422
• TimTec1_001026
• 1-Benzenesulfonyl-4-phenyl-piperazine
• Oprea1_298802
• STL260103
• AKOS000594400
• HMS1536O14
• CS-0270151
• NSC-88242
• NCGC00174872-01
• MS-10022
• MFCD00784282
• 4-PHENYL-1-(PHENYLSULFONYL)PIPERAZINE
• 74130-02-2

• MDL： MFCD00784282
• Inchi： 1S/C16H18N2O2S/c19-21(20,16-9-5-2-6-10-16)18-13-11-17(12-14-18)15-7-3-1-4-8-15/h1-10H,11-14H2
• InChI Key： FCNWJJNAXVYXAH-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(N1CCN(C2C=CC=CC=2)CC1)(=O)=O

Computed Properties

• Exact Mass: 302.109
• Monoisotopic Mass: 302.109
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 412
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 49Ų

Experimental Properties

• Density: 1.259
• Boiling Point: 474.1°C at 760 mmHg
• Flash Point: 240.5°C
• Refractive Index: 1.621